Cas no 496923-08-1 ([1,1'-Bicyclopentyl]-2-ol, 3-pentyl-)

• Product Name: [1,1'-Bicyclopentyl]-2-ol, 3-pentyl-
• CAS No: 496923-08-1
• MF: C₁₅H₂₈O
• MW: 224.382225036621
• CID: 1528019
• PubChem ID: 11401849
• Update Time: 2025-04-21

[1,1'-Bicyclopentyl]-2-ol, 3-pentyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclopentyl]-2-ol, 3-pentyl-
• 2-cyclopentyl-5-pentylcyclopentan-1-ol
• 496923-08-1
• 2-n-pentyl-5-cyclopentylcyclopentanol
• DTXSID50464754
• SCHEMBL6324978
• VENYYSRRXXCZIF-UHFFFAOYSA-N

• Inchi： 1S/C15H28O/c1-2-3-4-9-13-10-11-14(15(13)16)12-7-5-6-8-12/h12-16H,2-11H2,1H3
• InChI Key： VENYYSRRXXCZIF-UHFFFAOYSA-N
• SMILES： OC1C(CCCCC)CCC1C1CCCC1

Computed Properties

• Exact Mass: 224.21414
• Monoisotopic Mass: 224.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23